Cas no 2413900-69-1 (methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate
• CAS No: 2413900-69-1
• MF: C₁₃H₁₆FNO₅
• MW: 285.26824760437
• CID: 5674681
• PubChem ID: 165769494
• Update Time: 2025-07-20

methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2413900-69-1
• methyl 2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxybenzoate
• EN300-26664948
• methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate

• Inchi： 1S/C13H16FNO5/c1-13(2,3)20-12(18)15-9-6-8(14)10(16)5-7(9)11(17)19-4/h5-6,16H,1-4H3,(H,15,18)
• InChI Key： YENWBHGDGCFXQQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=C(C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 285.10125077g/mol
• Monoisotopic Mass: 285.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate

Comprehensive Overview of Methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate (CAS No. 2413900-69-1)

The compound methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate (CAS No. 2413900-69-1) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the fluoro and hydroxy substituents, make it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate is its relevance to modern medicinal chemistry. The Boc group is widely used in peptide synthesis and protecting strategies, while the fluoro substituent enhances metabolic stability and bioavailability in drug candidates. This compound is often explored in the context of structure-activity relationship (SAR) studies, a hot topic in pharmaceutical R&D. Users frequently search for terms like "Boc-protected fluorobenzoates" or "fluoro-hydroxybenzoate derivatives in drug design," highlighting its importance in cutting-edge research.

From a synthetic perspective, CAS No. 2413900-69-1 serves as a building block for more complex molecules. Its methyl ester functionality allows for further derivatization, such as hydrolysis or transesterification, making it valuable for combinatorial chemistry libraries. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve atom economy—a frequent query among environmentally conscious researchers. Searches like "sustainable synthesis of fluorinated benzoates" or "Boc deprotection methods" reflect this demand.

In addition to pharmaceuticals, methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate finds utility in material science. Its aromatic core and functional groups enable its use in designing fluorescent probes or polymeric materials with tailored properties. This dual applicability aligns with the interdisciplinary nature of modern chemistry, where users often search for "multifunctional aromatic esters" or "fluorophores derived from benzoates."

Quality control and analytical characterization of this compound are critical for reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. Queries such as "analytical methods for fluorinated benzoates" or "Boc-group stability under HPLC conditions" are prevalent in academic and industrial forums, underscoring the need for reliable data.

In summary, methyl 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-hydroxybenzoate (CAS No. 2413900-69-1) is a high-value chemical intermediate with broad applications. Its relevance to drug discovery, green chemistry, and material science ensures sustained interest, as evidenced by frequent searches and publications. Researchers continue to explore its potential, driven by the demand for innovative solutions in science and technology.